2-(2,5-Dibromophenyl)ethanamine
Overview
Description
“2-(2,5-Dibromophenyl)ethanamine” is a chemical compound with the molecular formula C8H9Br2N . It is also known by its IUPAC name “2-(2,5-dibromophenyl)ethanamine” and has a molecular weight of 278.97 .
Molecular Structure Analysis
The molecular structure of “2-(2,5-Dibromophenyl)ethanamine” consists of a two-carbon chain (ethanamine) attached to a phenyl ring, which has two bromine atoms at the 2nd and 5th positions .Physical And Chemical Properties Analysis
“2-(2,5-Dibromophenyl)ethanamine” is a liquid at room temperature . More specific physical and chemical properties such as melting point, boiling point, and solubility are not available in the searched resources.Scientific Research Applications
Psychoactive Substance Research
2-(2,5-Dibromophenyl)ethanamine is structurally similar to 25B-NBF, a new psychoactive substance classified as a phenethylamine . It is a potent agonist of the 5-hydroxytryptamine receptor . This makes it a potential candidate for research into the effects and metabolism of new psychoactive substances .
Metabolism and Elimination Studies
The compound can be used in studies to understand its metabolism and elimination properties . For instance, 25B-NBF was found to be extensively metabolized into 33 metabolites via hydroxylation, O-demethylation, bis-O-demethylation, N-debenzylation, glucuronidation, sulfation, and acetylation after incubation with pooled human hepatocytes .
3. Cytochrome P450 and UDP-glucuronosyltransferase Enzyme Studies The metabolism of 25B-NBF, a similar compound, was catalyzed by CYP1A1, CYP1A2, CYP2B6, CYP2C9, CYP2C19, CYP2D6, CYP2J2, CYP3A4, and UGT2B7 enzymes . Therefore, 2-(2,5-Dibromophenyl)ethanamine could be used in research to understand the role of these enzymes in drug metabolism .
Drug Abuse Screening
Given its structural similarity to 25B-NBF, a known psychoactive substance, 2-(2,5-Dibromophenyl)ethanamine could be used in the development of bioanalytical methods for the determination of not only 25B-NBF but also its metabolites in biological samples for the screening of 25B-NBF abuse .
Pharmaceutical Intermediate
2-(2,5-Dibromophenyl)ethanamine is used as a pharmaceutical intermediate . It can be used in the synthesis of various pharmaceutical compounds .
Organic Synthesis
Given its chemical structure, 2-(2,5-Dibromophenyl)ethanamine can be used in organic synthesis as a building block for the creation of more complex organic compounds .
Safety And Hazards
properties
IUPAC Name |
2-(2,5-dibromophenyl)ethanamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9Br2N/c9-7-1-2-8(10)6(5-7)3-4-11/h1-2,5H,3-4,11H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BJWMXULBNPTTOW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)CCN)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9Br2N |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.97 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(2,5-Dibromophenyl)ethanamine | |
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